Ethyl 4-chloro-3-oxo-2-(propoxyimino)butanoate

• CAS RN: 68401-25-2
• Molecular Formula: C9H14ClNO4
• Molecular Weight: 235.66 g/mol
• IUPAC Name: ethyl 4-chloro-3-oxo-2-propoxyiminobutanoate
• InChI: InChI=1S/C9H14ClNO4/c1-3-5-15-11-8(7(12)6-10)9(13)14-4-2/h3-6H2,1-2H3
• InChI Key: IMEHCGJFYQOSAS-UHFFFAOYSA-N
• Canonical SMILES: CCCON=C(C(=O)CCl)C(=O)OCC

Description

Ethyl 4-chloro-3-oxo-2-(propoxyimino)butanoate is a useful research compound. Its molecular formula is C9H14ClNO4 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 3-oxo-2-propoxyiminobutyrate (syn isomer, 15.4 g.) and sulfuryl chloride (10.6 g.) were dissolved in acetic acid (15.4 ml.), warmed at 35° to 40° C. for 10 minutes with stirring and then stirred at ambient temperature for additional 6 hours. The reaction mixture was poured into ice-water (200 ml.) and the resultant mixture was extracted twice with chloroform. The extract was washed with an aqueous solution of sodium chloride, twice a saturated aqueous solution of sodium bicarbonate and once with water in turn, dried over magnesium sulfate, and then evaporated to dryness under reduced pressure to give ethyl 4-chloro-3-oxo-2-propoxyiminobutyrate (syn isomer, 15.4 g.), oil.

Synthesis routes and methods II

Procedure details